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Compound of Interest

[3-

Compound Name:
(Methoxymethyl)phenyllmethanol

CAS No.: 522622-95-3

Cat. No.: B3022794

Get Quote

Executive Summary: Ildentity & Core Properties

CAS 522622-95-3 corresponds to [3-(Methoxymethyl)phenyllmethanol, a bifunctional
benzene derivative containing both a primary benzyl alcohol and a benzyl methyl ether.[1] It
serves as a critical building block in medicinal chemistry, particularly for installing the 3-
(methoxymethyl)phenyl moiety in kinase inhibitors and other small-molecule therapeutics.[1][2]

[3]
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Property Data / Specification
Chemical Name [3-(Methoxymethyl)phenyllmethanol
3-(Methoxymethyl)benzyl alcohol; 1-
Synonyms
Hydroxymethyl-3-(methoxymethyl)benzene
Molecular Formula CoH1202
Molecular Weight 152.19 g/mol

_ Liquid (at Standard Ambient Temperature &
Physical State
Pressure)

Appearance Colorless to pale yellow oil

Soluble in DCM, Methanol, DMSO; sparingly

Solubility
soluble in water

Physical Appearance and Phase Behavior
Macroscopic Appearance

At standard laboratory conditions (25°C, 1 atm), CAS 522622-95-3 presents as a viscous,
colorless to pale yellow liquid.[1][2][3][4]

o Color Variance: High-purity (>98%) samples are typically colorless.[2][3][4] A yellow tint
indicates oxidative degradation (formation of conjugated aldehydes/quinones) or trace
solvent impurities.

 Viscosity: The presence of the hydroxyl (-OH) group facilitates intermolecular hydrogen
bonding, resulting in a viscosity higher than that of the corresponding dimethyl ether (1,3-
bis(methoxymethyl)benzene) but lower than the diol precursor.[1][2][3][4]

Melting Point Analysis

Unlike its precursor 1,3-benzenedimethanol, which is a crystalline solid (MP: ~57°C), CAS
522622-95-3 is a liquid at room temperature.[1][2][3][4]

e Observed Melting Point: < 20°C (Liquid at ambient)[1][2][3][4]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/935-04-6.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/17690-16-3.html
https://www.bldpharm.com/products/935-04-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Theoretical Basis: The methylation of one hydroxyl group disrupts the extensive hydrogen-
bonding network found in the parent diol.[1][2][3][4] Furthermore, the asymmetry introduced
by the ether/alcohol substitution pattern prevents efficient crystal packing, significantly
depressing the freezing point.

Comparative Phase Behavior (Structure-Property Relationship)

The following table illustrates the impact of functional group modification on the melting point of
1,3-disubstituted benzene derivatives:

Compound Structure Melting Point State (25°C)
1,3- :
_ Ar-(CH20H)2 57-60 °C Solid
Benzenedimethanol
CAS 522622-95-3 Ar-(CH20H)(CH20Me) <20°C Liquid
1,3-
Bis(methoxymethyl)be  Ar-(CH20Me)2 <0°C Liquid
nzene

Note: The transition from Diol — Mono-ether — Di-ether progressively lowers the melting point
due to the loss of hydrogen bond donors.[1][2][3][4]

Experimental Protocols for Characterization

To rigorously validate the identity and purity of CAS 522622-95-3, the following analytical
workflows are recommended. These protocols prioritize the detection of common impurities
such as the oxidized aldehyde or the over-methylated byproduct.

Purity Determination via HPLC-UV[1][2][3][5]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um, 4.6 x 150 mm).[2][3]
e Mobile Phase:
o A: 0.1% Trifluoroacetic acid (TFA) in Water.

o B: Acetonitrile (ACN).
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e Gradient: 5% B to 95% B over 20 minutes.
e Detection: UV at 210 nm (benzyl absorption) and 254 nm.

o Expected Retention: The target alcohol will elute after the more polar diol impurities but
before the less polar bis-ether or aldehyde derivatives.[1][2][3]

Structural Verification (NMR)[1][2][3][5]

e 'HNMR (400 MHz, CDCls):

o 0 7.2-7.4 ppm (m, 4H): Aromatic protons.

[¢]

0 4.68 ppm (s, 2H): Benzylic methylene attached to -OH (Ar-CH2-OH).[1][2][3][4]

[e]

0 4.45 ppm (s, 2H): Benzylic methylene attached to -OMe (Ar-CH2-OMe).[1][4]

o

0 3.38 ppm (s, 3H): Methoxy group (-OCH?3s).[1][4]

[¢]

Diagnostic Key: The distinct chemical shifts of the two benzylic methylene singlets confirm
the asymmetry of the molecule.

Handling & Stability Workflow

CAS 522622-95-3 is susceptible to oxidation at the benzylic alcohol position.[1][2][3][4] Proper
storage is critical to maintain the "colorless" appearance and purity.

Usage in Synthesis
Allow to warm to RT
Reseal under N2 Avoid moisture

Storage Condition Synthesis
Pass 2-8°C, Inert Gas (Ar/Nz)

Receipt of Material QC Check Visual Inspection .
(CAS 522622-95-3) (Check for Yellowing) | __Yellow/Precipitate

_______________

-
| Purification Required !

| (Distillation/Column) !

________________

Click to download full resolution via product page

Figure 1: Recommended handling and storage workflow to prevent oxidative degradation.
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Stability Considerations

¢ Oxidation: The primary alcohol group can slowly oxidize to 3-(methoxymethyl)benzaldehyde
upon exposure to air, turning the liquid yellow.[1][2][3][4]

* Hygroscopicity: As a benzyl alcohol, it may absorb atmospheric moisture. Store under
nitrogen or argon.

¢ Cold Chain: Suppliers often ship this reagent under cold-chain conditions to prevent thermal
degradation, although it is stable at room temperature for short periods.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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